Cas no 4299-69-8 (L-Tryptophan benzyl ester)

L-Tryptophan benzyl ester Properties

Names and Identifiers

• l-tryptophan benzyl ester 98
• (L)-tryptophan benzyl ester
• L-TRYPTOPHAN BENZYL ESTER
• tryptophan benzyl ester
• BDBM50030124
• L-TRYPTOPHAN BENZYL ESTER 98
• DTXSID50426796
• CS-0044687
• (S)-2-Amino-3-(1H-indol-3-yl)-propionic acid benzyl ester
• AKOS015888881
• TYQYRKDGHAPZRF-INIZCTEOSA-N
• CHEMBL278555
• L-Tryptophan benzyl ester, 98%
• L-Tryptophan benzylester
• BENZYL (2S)-2-AMINO-3-(1H-INDOL-3-YL)PROPANOATE
• 4299-69-8
• Trp-OBzl
• (S)-Benzyl 2-amino-3-(1H-indol-3-yl)propanoate
• MFCD02683457
• H-Trp-OBzl
• F87461
• SCHEMBL1167914
• 2-Amino-3-(1H-indol-3-yl)-propionic acid benzyl ester
• +Expand

• MDL： MFCD02683457
• InChIKey： TYQYRKDGHAPZRF-INIZCTEOSA-N
• Inchi： InChI=1S/C18H18N2O2/c19-16(18(21)22-12-13-6-2-1-3-7-13)10-14-11-20-17-9-5-4-8-15(14)17/h1-9,11,16,20H,10,12,19H2/t16-/m0/s1
• SMILES： C1=CC=C(C=C1)COC(=O)[C@H](CC2=CNC3=CC=CC=C23)N

Computed Properties

• Exact Mass: 294.13700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 294.136827821g/mol
• Heavy Atom Count: 22
• Complexity: 368
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 68.1Ų

Experimental Properties

• LogP: 3.48140
• PSA: 68.11000
• Melting Point: 77-80 °C (lit.)
• Color/Form: solid
• Solubility: Not determined
• Optical Activity: [α]20/D +9.9°, c = 1 in ethanol

L-Tryptophan benzyl ester Security Information

• WGK Germany：3
• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：(BD136811)

L-Tryptophan benzyl ester Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%